Cas no 2228536-55-6 (2-4-methoxy-3-(trifluoromethyl)phenylethanethioamide)

• Product Name: 2-4-methoxy-3-(trifluoromethyl)phenylethanethioamide
• CAS No: 2228536-55-6
• MF: C₁₀H₁₀F₃NOS
• MW: 249.252711772919
• CID: 6518887
• PubChem ID: 165884070
• Update Time: 2025-11-06

2-4-methoxy-3-(trifluoromethyl)phenylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-4-methoxy-3-(trifluoromethyl)phenylethanethioamide
• 2228536-55-6
• EN300-1964271
• 2-[4-methoxy-3-(trifluoromethyl)phenyl]ethanethioamide

• Inchi： 1S/C10H10F3NOS/c1-15-8-3-2-6(5-9(14)16)4-7(8)10(11,12)13/h2-4H,5H2,1H3,(H2,14,16)
• InChI Key： AJVSIEZLWUGFKC-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(=C(C(F)(F)F)C=1)OC)N

Computed Properties

• Exact Mass: 249.04351960g/mol
• Monoisotopic Mass: 249.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-4-methoxy-3-(trifluoromethyl)phenylethanethioamide

2-4-Methoxy-3-(Trifluoromethyl)Phenylethanethioamide (CAS No. 2228536-55-6): A Comprehensive Overview

The compound 2-4-methoxy-3-(trifluoromethyl)phenylethanethioamide, identified by the CAS registry number 2228536-55-6, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methoxy group, a trifluoromethyl group, and an ethanethioamide moiety attached to a phenyl ring. The presence of these functional groups endows the molecule with diverse chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of substituted phenylethanethioamides in drug discovery and development. The trifluoromethyl group in this compound is known to enhance lipophilicity and stability, which are critical factors for drug bioavailability. Additionally, the methoxy group contributes to hydrogen bonding capabilities, further influencing the molecule's solubility and interaction with biological systems. These properties make 2-4-methoxy-3-(trifluoromethyl)phenylethanethioamide a promising candidate for exploring novel therapeutic agents.

The synthesis of phenylethanethioamides has been extensively studied, with researchers focusing on optimizing reaction conditions to achieve high yields and purity. One notable approach involves the reaction of substituted phenylacetonitriles with thiourea derivatives under specific thermal conditions. This method not only simplifies the synthesis process but also allows for precise control over the substituents on the phenyl ring, enabling the creation of structurally diverse analogs. The synthesis of CAS No. 2228536-55-6 follows similar principles, leveraging modern synthetic techniques to ensure scalability and reproducibility.

In terms of biological activity, substituted phenylethanethioamides have shown potential as inhibitors of various enzymes and receptors. For instance, recent research has demonstrated that methoxy-substituted phenylethanethioamides can modulate kinase activity, making them valuable leads in anticancer drug development. Furthermore, the trifluoromethyl group in this compound has been associated with enhanced selectivity towards specific targets, reducing off-target effects and improving therapeutic efficacy.

The application of CAS No. 2228536-55-6 extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its potential as a building block for constructing advanced organic semiconductors, leveraging its ability to form stable π-conjugated systems.

From an environmental perspective, understanding the degradation pathways of phenylethanethioamides is crucial for assessing their ecological impact. Recent studies have shown that these compounds can undergo hydrolytic cleavage under specific pH conditions, leading to the formation of less complex byproducts. This knowledge is essential for designing sustainable synthetic routes and ensuring minimal environmental footprint.

In conclusion, 2-4-methoxy-3-(trifluoromethyl)phenylethanethioamide (CAS No. 2228536-55-6) stands out as a versatile compound with multifaceted applications across chemistry and biology. Its unique structure, combined with advancements in synthetic methodologies and biological studies, positions it as a key player in future research and development efforts.